Cas no 2060033-31-8 (4-(3-methoxy-1H-pyrazol-1-yl)aniline)

• Product Name: 4-(3-methoxy-1H-pyrazol-1-yl)aniline
• CAS No: 2060033-31-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD30498744
• CID: 5222185
• PubChem ID: 125452087
• Update Time: 2025-08-03

4-(3-methoxy-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-methoxy-1H-pyrazol-1-yl)-
• 4-(3-methoxy-1H-pyrazol-1-yl)aniline

• MDL： MFCD30498744
• Inchi： 1S/C10H11N3O/c1-14-10-6-7-13(12-10)9-4-2-8(11)3-5-9/h2-7H,11H2,1H3
• InChI Key： HHMORFGETWXUCO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=CC(OC)=N2)C=C1

Additional information on 4-(3-methoxy-1H-pyrazol-1-yl)aniline

Introduction to 4-(3-methoxy-1H-pyrazol-1-yl)aniline and Its Significance in Modern Chemical Research

4-(3-methoxy-1H-pyrazol-1-yl)aniline, a compound with the CAS number 2060033-31-8, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This heterocyclic aromatic amine has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a pyrazole ring and an aniline moiety in its molecular structure endows it with a versatile chemical profile that makes it an attractive candidate for further exploration.

The pyrazole core, characterized by its five-membered nitrogen-containing ring, is known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 3-methoxy substitution on the pyrazole ring introduces additional functionalization possibilities, enhancing the compound's reactivity and interaction with biological targets. This modification is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its binding affinity and pharmacological efficacy.

On the other hand, the aniline component contributes to the compound's aromaticity and potential for further derivatization. Aniline derivatives are well-documented for their role in various pharmaceuticals, including analgesics, antihistamines, and neuroactive agents. The combination of these two moieties in 4-(3-methoxy-1H-pyrazol-1-yl)aniline creates a scaffold that is both structurally diverse and biologically relevant.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have shown that 4-(3-methoxy-1H-pyrazol-1-yl)aniline exhibits promising interactions with several enzymes and receptors implicated in various diseases. For instance, preliminary simulations suggest that it may inhibit enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings align with the growing interest in developing small-molecule inhibitors targeting metabolic dysregulation.

In addition to its potential therapeutic applications, 4-(3-methoxy-1H-pyrazol-1-yl)aniline has also been explored as a key intermediate in the synthesis of more complex molecules. Its structural framework allows for further functionalization, enabling chemists to design novel compounds with tailored properties. This adaptability makes it a valuable building block in drug discovery pipelines.

The synthesis of 4-(3-methoxy-1H-pyrazol-1-yl)aniline involves multi-step organic reactions that highlight the compound's synthetic accessibility. Recent methodologies have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied to these processes, ensuring that the production of this compound aligns with sustainable practices.

From a pharmacological perspective, the biological activity of 4-(3-methoxy-1H-pyrazol-1-yl)aniline has been evaluated through various in vitro assays. These studies have revealed intriguing interactions with targets such as kinases and transcription factors, which are pivotal in cancer progression. The compound's ability to modulate these pathways suggests its potential as an anticancer agent or a component in combination therapies.

Moreover, the pharmacokinetic properties of this compound are under active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical viability. Preliminary data indicate that 4-(3-methoxy-1H-pyrazol-1-yl)aniline exhibits favorable solubility characteristics, which could enhance its bioavailability upon oral administration.

The role of computational modeling has been instrumental in guiding experimental efforts. Advanced software tools allow researchers to predict how modifications to the pyrazole or aniline moieties might affect the compound's activity. This predictive capability accelerates the discovery process by enabling rapid screening of virtual libraries before synthesizing physical samples.

In conclusion, 4-(3-methoxy-1H-pyrazol-1-yl)aniline represents a compelling subject of research with significant implications for pharmaceutical development. Its unique structural features, combined with promising biological activities observed in recent studies, position it as a valuable candidate for further exploration. As research continues to uncover new applications and synthetic strategies for this compound, its importance in modern chemical biology is likely to grow.